2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide

• IUPAC Name: 2-oxo-N-[(1-pyrimidin-2-ylpyrrolidin-2-yl)methyl]imidazolidine-1-carboxamide
• InChI: InChI=1S/C13H18N6O2/c20-12-16-6-8-19(12)13(21)17-9-10-3-1-7-18(10)11-14-4-2-5-15-11/h2,4-5,10H,1,3,6-9H2,(H,16,20)(H,17,21)
• InChI Key: QATNQNCIBJVIHC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C2=NC=CC=N2)CNC(=O)N3CCNC3=O
• Molecular Formula: C13H18N6O2
• Molecular Weight: 290.32 g/mol

Description

The compound is a derivative of aminopyrimidine, which is a class of compounds that are of biological interest.

Synthesis Analysis

There are some references to the synthesis of related compounds, but specific details about the synthesis of “2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide” are not available.

Scientific Research Applications

DNA Interaction and Gene Expression Control

• DNA Sequence Targeting : Certain compounds containing elements similar to the queried compound have been shown to target specific DNA sequences, especially in the minor groove, and can control gene expression. This capability is being explored for potential medicinal applications, such as treating diseases including cancer (Chavda et al., 2010).

Medicinal Chemistry and Drug Design

• Androgen Receptor Antagonism : Modifications of imidazo[1,2-a]pyrimidine, structurally related to the compound , have been studied for their role as androgen receptor antagonists. This research is particularly relevant in developing treatments for prostate cancer (Linton et al., 2011).
• Antiviral Agents : Imidazo[1,2-a]pyridine derivatives, which share structural similarities with the queried compound, have been designed and tested as antirhinovirus agents (Hamdouchi et al., 1999).

Cellular Permeability Studies

• Cellular Permeability of DNA-Binding Compounds : Studies have investigated the cellular permeability of Pyrrole-imidazole polyamides, which are chemically related to the compound . These studies are crucial for understanding how such compounds can be effectively used in gene therapy (Liu & Kodadek, 2009).

Miscellaneous Applications

• Synthetic Methodology Development : Research has been conducted on the synthesis of compounds structurally related to 2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide. This includes developing new synthetic methodologies for related heterocyclic compounds, which is important for pharmaceutical development (Herath et al., 2010).